N-(2,4-dimethylphenyl)-2-(3-((2-fluorobenzyl)sulfonyl)-1H-indol-1-yl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[3-[(2-fluorophenyl)methylsulfonyl]indol-1-yl]acetamide
• InChI: InChI=1S/C25H23FN2O3S/c1-17-11-12-22(18(2)13-17)27-25(29)15-28-14-24(20-8-4-6-10-23(20)28)32(30,31)16-19-7-3-5-9-21(19)26/h3-14H,15-16H2,1-2H3,(H,27,29)
• InChI Key: UYHMBRSMQZFAPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC4=CC=CC=C4F)C
• Molecular Formula: C25H23FN2O3S
• Molecular Weight: 450.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-(3-((2-fluorobenzyl)sulfonyl)-1H-indol-1-yl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as DAS-1 and has been found to have various biochemical and physiological effects, which will be discussed in

Scientific Research Applications

Synthesis and Material Applications

• Polymer Synthesis and Characterization: A study by Liaw et al. (2002) on the synthesis and characterization of high glass transition polymers, including polyamides and polyimides containing triphenylamine groups, showcases the broader category of research where compounds similar to N-(2,4-dimethylphenyl)-2-(3-((2-fluorobenzyl)sulfonyl)-1H-indol-1-yl)acetamide might be applied. These polymers demonstrate potential for advanced materials with high thermal stability and solubility in various solvents, highlighting the material science aspect of such compounds (Liaw et al., 2002).

Pharmacological Research

• Biological Screening for Therapeutic Applications: Khan et al. (2019) conducted biological screening of benzyl and sulfonyl derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide for antibacterial, antifungal, and anthelmintic activities. Some compounds exhibited significant biological activities, indicating the potential of derivatives like N-(2,4-dimethylphenyl)-2-(3-((2-fluorobenzyl)sulfonyl)-1H-indol-1-yl)acetamide in therapeutic applications (Khan et al., 2019).

Analytical Chemistry Applications

• High Sensitivity Analysis of Proteins: Research by Qiao et al. (2009) on the analysis of water-soluble, cyanine dye-labeled proteins using high-performance liquid chromatography with fluorescence detection showcases the application of similar compounds in analytical chemistry. This work demonstrates the utility of sulfonyl and acetamide derivatives in enhancing detection sensitivity for protein analysis, relevant to the study of low abundance proteins in various biological samples (Qiao et al., 2009).